Cas no 2551157-16-3 (3-(4-bromophenyl)methylidenepyrrolidine hydrochloride)

• Product Name: 3-(4-bromophenyl)methylidenepyrrolidine hydrochloride
• CAS No: 2551157-16-3
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6571687
• PubChem ID: 165871175
• Update Time: 2025-07-02

3-(4-bromophenyl)methylidenepyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)methylidenepyrrolidine hydrochloride
• 3-[(4-bromophenyl)methylidene]pyrrolidine hydrochloride
• EN300-23537174
• 2551157-16-3

• Inchi： 1S/C11H12BrN.ClH/c12-11-3-1-9(2-4-11)7-10-5-6-13-8-10;/h1-4,7,13H,5-6,8H2;1H/b10-7-;
• InChI Key： COIWXPBNDAFYPN-VEZAGKLZSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C1\CNCC\1.Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromophenyl)methylidenepyrrolidine hydrochloride

Comprehensive Overview of 3-(4-bromophenyl)methylidenepyrrolidine hydrochloride (CAS No. 2551157-16-3)

3-(4-bromophenyl)methylidenepyrrolidine hydrochloride (CAS No. 2551157-16-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and pyrrolidine structural motifs, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and reactivity, which make it a valuable intermediate in synthetic chemistry.

The compound's hydrochloride salt form enhances its stability and solubility, making it more suitable for various experimental and industrial applications. Its 4-bromophenyl moiety is a critical feature that contributes to its electronic and steric properties, enabling selective reactions in complex synthetic pathways. This attribute aligns with the growing demand for highly functionalized intermediates in modern organic synthesis, a topic frequently searched by chemists and researchers.

In recent years, the scientific community has shown increased interest in pyrrolidine derivatives due to their prevalence in bioactive molecules. 3-(4-bromophenyl)methylidenepyrrolidine hydrochloride is no exception, as its structure is reminiscent of scaffolds found in pharmacologically active compounds. This connection to drug-like molecules makes it a subject of exploration in medicinal chemistry, particularly in the design of novel therapeutics targeting neurological and metabolic disorders.

From an industrial perspective, the compound's CAS No. 2551157-16-3 serves as a unique identifier, ensuring precise tracking and regulatory compliance. Laboratories and manufacturers prioritize such identifiers to maintain transparency and safety in chemical handling. Additionally, the rise of AI-driven drug discovery has amplified the need for well-characterized compounds like this, as machine learning models rely on accurate data for predictive analyses.

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are investigating its use in catalytic processes and sustainable synthesis methods, addressing the global push for environmentally friendly chemical practices. This aligns with trending searches on eco-friendly reagents and sustainable pharmaceuticals, reflecting broader societal concerns about environmental impact.

In summary, 3-(4-bromophenyl)methylidenepyrrolidine hydrochloride (CAS No. 2551157-16-3) represents a versatile and scientifically significant compound. Its structural features, combined with its applicability in cutting-edge research, make it a focal point for chemists and industry professionals alike. As advancements in organic synthesis and pharmaceutical development continue, this compound is poised to play a pivotal role in shaping future innovations.